Cas no 1700531-21-0 (5-(difluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 5-(difluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1700531-21-0
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 5700368
• PubChem ID: 103314746
• Update Time: 2023-11-24

5-(difluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine, 5-(difluoromethyl)-1,2,3,5,6,7-hexahydro-
• 1700531-21-0
• EN300-1118642
• 5-(Difluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 5-(difluoromethyl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C7H11F2N3/c8-6(9)5-1-2-10-7-11-3-4-12(5)7/h5-6H,1-4H2,(H,10,11)
• InChI Key： QHWVHPDKWVFBPR-UHFFFAOYSA-N
• SMILES： FC(C1CCN=C2NCCN12)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 229.4±36.0 °C(Predicted)
• pka: 13.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines